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Compound of Interest

Compound Name: TCS 2210

Cat. No.: B1139094 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
TCS 2210, also known as N-hydroxy-2-oxo-3-(3-phenylpropyl)-1,2-dihydroquinoxaline-6-

carboxamide, is a synthetic small molecule that has demonstrated significant potential in the

field of regenerative medicine as a potent inducer of neuronal differentiation. This technical

guide provides a comprehensive overview of the discovery, chemical synthesis, and biological

activity of TCS 2210, with a focus on its application in directing mesenchymal stem cells

(MSCs) towards a neuronal lineage. Detailed experimental protocols for its synthesis and key

biological assays are presented, along with a summary of its effects on gene expression and

cellular function. This document is intended to serve as a core resource for researchers and

professionals in drug development and neuroscience.

Discovery of TCS 2210
TCS 2210 was identified through a chemical library screening for compounds capable of

inducing neuronal differentiation in PC12 cells, a cell line derived from a pheochromocytoma of

the rat adrenal medulla. The discovery, reported by Kim et al. in 2009, highlighted its efficiency

in promoting a neuronal phenotype from mesenchymal stem cells (MSCs)[1][2][3]. Subsequent

studies have further characterized its activity, referring to the compound as NHPDQC (N-

hydroxy-2-oxo-3-(3-phenylpropyl)-1,2-dihydroquinoxaline-6-carboxamide).
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The initial screening and subsequent validation experiments revealed that TCS 2210 treatment

leads to significant morphological changes in MSCs, including the development of neurite-like

outgrowths, and the increased expression of key neuronal markers.

Experimental Workflow for Discovery:

High-Throughput Screening

Validation in MSCs

Chemical Library PC12 Cell-Based Assay Hit Identification TCS 2210 (Hit Compound)
Lead Compound

Induction of Neuronal Differentiation

Mesenchymal Stem Cell (MSC) Culture

Characterization of Differentiated Cells

Starting Material:
4-amino-3-nitrobenzoic acid Esterification

MeOH, H₂SO₄
Reduction of Nitro Group

H₂, Pd/C Cyclization with
ethyl 2-oxo-5-phenylpentanoate

AcOH, heat
Hydrolysis of Ester

LiOH
Hydroxylamine Coupling

EDC, HOBt, NH₂OH Final Product:
TCS 2210

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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